Cas no 96830-03-4 (N-Methyl-N-(pyridin-2-yl)pivalamide)

• Product Name: N-Methyl-N-(pyridin-2-yl)pivalamide
• CAS No: 96830-03-4
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• MDL: MFCD09878435
• CID: 856788
• PubChem ID: 13352178
• Update Time: 2025-05-19

N-Methyl-N-(pyridin-2-yl)pivalamide Chemical and Physical Properties

Names and Identifiers

• N-METHYL-N-(PYRIDIN-2-YL)PIVALAMIDE
• N,2,2-Trimethyl-N-2-pyridinylpropanamide (ACI)
• SB52606
• N,2,2-trimethyl-N-pyridin-2-ylpropanamide
• SCHEMBL19318513
• MFCD09878435
• WDA83003
• N,2,2-Trimethyl-N-(pyridin-2-yl)propanamide
• DTXSID50537957
• AKOS006230566
• DB-309099
• 96830-03-4
• BS-23787
• CS-0212209
• N-Methyl-N-(pyridin-2-yl)pivalamide

• MDL： MFCD09878435
• Inchi： 1S/C11H16N2O/c1-11(2,3)10(14)13(4)9-7-5-6-8-12-9/h5-8H,1-4H3
• InChI Key： VAJOCXVTBPSATB-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)N(C)C1C=CC=CN=1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on N-Methyl-N-(pyridin-2-yl)pivalamide

Research Brief on N-Methyl-N-(pyridin-2-yl)pivalamide (CAS: 96830-03-4): Recent Advances and Applications

N-Methyl-N-(pyridin-2-yl)pivalamide (CAS: 96830-03-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pivalamide and pyridinyl functional groups, has been investigated for its potential applications in drug discovery, medicinal chemistry, and as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in modulating biological pathways, its pharmacokinetic properties, and its utility in the development of novel therapeutics.

One of the most notable recent findings involves the use of N-Methyl-N-(pyridin-2-yl)pivalamide as a precursor in the synthesis of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the ability to efficiently synthesize potent and selective inhibitors is of paramount importance. Researchers have demonstrated that this compound can serve as a versatile building block, enabling the introduction of specific structural motifs that enhance binding affinity and selectivity towards target kinases. This has opened new avenues for the design of next-generation kinase inhibitors with improved efficacy and reduced off-target effects.

In addition to its applications in kinase inhibitor development, N-Methyl-N-(pyridin-2-yl)pivalamide has also been studied for its potential role in central nervous system (CNS) drug discovery. Recent preclinical studies have highlighted its ability to cross the blood-brain barrier, a critical property for CNS-active compounds. This has led to investigations into its use as a scaffold for the development of neuroprotective agents and modulators of neurotransmitter systems. Preliminary results suggest that derivatives of this compound may exhibit promising activity in models of neurodegenerative diseases, although further validation is required.

The synthetic accessibility of N-Methyl-N-(pyridin-2-yl)pivalamide has also been a focus of recent research. Advances in catalytic methods and green chemistry have enabled more efficient and sustainable routes to its production. For instance, recent publications have described the use of transition metal-catalyzed reactions to achieve high yields and selectivity, reducing the environmental impact of its synthesis. These methodological improvements are expected to facilitate broader adoption of this compound in both academic and industrial settings.

Despite these promising developments, challenges remain in fully elucidating the pharmacological profile of N-Methyl-N-(pyridin-2-yl)pivalamide and its derivatives. Current research efforts are directed towards understanding its metabolism, toxicity, and potential drug-drug interactions. Collaborative studies between chemists, biologists, and pharmacologists are essential to address these gaps and unlock the full potential of this compound in therapeutic applications.

In conclusion, N-Methyl-N-(pyridin-2-yl)pivalamide (CAS: 96830-03-4) represents a valuable tool in the toolkit of medicinal chemists and drug developers. Its versatility, combined with recent advancements in synthetic and biological research, positions it as a compound of significant interest for future drug discovery campaigns. Continued exploration of its properties and applications is likely to yield further insights and innovations in the field of chemical biology and pharmaceutical sciences.